4-fluoro-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzenesulfonamide
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Description
4-fluoro-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H25FN2O3S and its molecular weight is 404.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research on compounds structurally related to 4-fluoro-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzenesulfonamide focuses on their synthesis and spectroscopic characterization. For example, studies on the synthesis of analogous compounds have explored their potential as fluorophores, specifically for zinc(II) detection. These compounds exhibit bathochromic shifts in their ultraviolet/visible spectra upon addition of Zn(II), indicating their potential as specific fluorophores for zinc(II) detection. Notably, certain analogues have demonstrated increased fluorescence and quantum yield compared to known fluorophores like Zinquin ester, making them of interest for biochemical applications (Kimber et al., 2003).
Antimicrobial Activity
A novel compound with structural similarities, 4-[(8-hydroxyquinolin-5-yl)methyl]aminobenzenesulfonamide (HQMABS), and its oxinates have been synthesized and evaluated for antimicrobial activity. The study found that HQMABS exhibited significantly higher antimicrobial activity compared to its parent compounds against a range of bacterial and fungal strains. This suggests the potential of such compounds for further exploration as antimicrobial agents (Vanparia et al., 2010).
Chemical Reactivity and Applications
Research on the reactivity of compounds containing the sulfonamide moiety, such as N-fluorobenzenesulfonimide (NFSI), has led to the development of novel synthetic methods and applications. For instance, NFSI has been used as a catalyst in the three-component synthesis of isoquinuclidines, demonstrating the utility of sulfonamide-based compounds in facilitating complex chemical reactions with high yields and selectivity (Wu et al., 2013). Additionally, NFSI's role in oxidative C−H amination processes highlights its significance in the synthesis of arylamine compounds, contributing to advancements in organic synthesis techniques (Wang et al., 2016).
Properties
IUPAC Name |
4-fluoro-3-methyl-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O3S/c1-14(2)10-11-24-20-8-5-17(13-16(20)4-9-21(24)25)23-28(26,27)18-6-7-19(22)15(3)12-18/h5-8,12-14,23H,4,9-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUHQKWDLGXVKMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CCC(C)C)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.